Cas no 2986-23-4 (1,2,3-Trimethylisothiourea)

1,2,3-Trimethylisothiourea is a sulfur-containing organic compound with the molecular formula C₄H₁₁N₂S. It is commonly utilized as a versatile reagent in organic synthesis, particularly in the preparation of heterocyclic compounds and as a precursor for thiourea derivatives. The compound exhibits high reactivity due to its methyl-substituted isothiourea structure, enabling efficient nucleophilic and electrophilic transformations. Its stability under standard conditions and compatibility with a range of solvents make it a practical choice for laboratory applications. Additionally, 1,2,3-Trimethylisothiourea serves as a useful intermediate in pharmaceutical and agrochemical research, contributing to the development of biologically active molecules.
1,2,3-Trimethylisothiourea structure
1,2,3-Trimethylisothiourea structure
Product Name:1,2,3-Trimethylisothiourea
CAS No:2986-23-4
MF:C4H10N2S
MW:118.200599193573
MDL:MFCD08274897
CID:289323
PubChem ID:292060
Update Time:2025-10-29

1,2,3-Trimethylisothiourea Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,N,N'-dimethyl-, methyl ester
    • methyl N,N'-dimethylcarbamimidothioate
    • 1,2,3-Trimethylisothiourea
    • methyl N,N'-dimethylimidothiocarbamate
    • N,N',S-Trimethyl-isothioharnstoff
    • N,N',S-trimethyl-isothiourea
    • N,N'-Dimethyl-Carbamimidothioic Acid Methyl Ester
    • 85451-85-0
    • AKOS037643856
    • 2986-23-4
    • SCHEMBL12040644
    • N,N'-DIMETHYLCARBAMIMINOTHIOIC ACID METHYL ESTER
    • MFCD08274897
    • N,N-DIMETHYLCARBAMIMINOTHIOICACIDMETHYLESTER
    • 1100593-55-2
    • DTXSID70303272
    • NSC157669
    • EN300-211466
    • N,N'-dimethyl(methylsulfanyl)methanimidamide
    • Methyl (Z)-N,N'-dimethylcarbamimidothioate
    • NSC-157669
    • AKOS006223943
    • SCHEMBL2904245
    • 1,2,3-Trimethyl-isothiourea
    • methyl N, N'-dimethylcarbamimidothioate
    • AS-38507
    • (E)-Methyl N,N'-dimethylcarbamimidothioate
    • A820079
    • N,N'-dimethylcarbamimidothioic acid methyl ester
    • MDL: MFCD08274897
    • Inchi: 1S/C4H10N2S/c1-5-4(6-2)7-3/h1-3H3,(H,5,6)
    • InChI Key: BXWQGXOBUMPZLC-UHFFFAOYSA-N
    • SMILES: S(C)/C(=N\C)/NC

Computed Properties

  • Exact Mass: 118.05600
  • Monoisotopic Mass: 118.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.94550

1,2,3-Trimethylisothiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2,3-Trimethylisothiourea Pricemore >>

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Additional information on 1,2,3-Trimethylisothiourea

Professional Introduction to 1,2,3-Trimethylisothiourea (CAS No. 2986-23-4)

1,2,3-Trimethylisothiourea, with the chemical formula C₄H₉NS₂, is a significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the development of various bioactive molecules. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its emerging applications in modern medicinal chemistry.

The molecular structure of 1,2,3-Trimethylisothiourea features a thiourea core substituted with three methyl groups at the 1, 2, and 3 positions. This arrangement imparts a high degree of steric hindrance and electronic richness to the molecule, which are critical factors in its reactivity and utility. The presence of sulfur atoms in the structure allows for diverse chemical transformations, including nucleophilic substitution reactions and coordination with metal ions.

One of the most notable applications of 1,2,3-Trimethylisothiourea is in the synthesis of heterocyclic compounds. Its thiourea moiety serves as a versatile building block for constructing more complex scaffolds found in biologically active molecules. Recent studies have highlighted its role in generating thiazolidine derivatives, which are known for their antimicrobial and anti-inflammatory properties. These derivatives have shown promise in preclinical trials as potential candidates for treating chronic inflammatory diseases.

In addition to its role in heterocyclic chemistry, 1,2,3-Trimethylisothiourea has been explored as a precursor in the development of novel agrochemicals. Researchers have leveraged its reactivity to synthesize thiourea-based compounds that exhibit herbicidal and fungicidal activities. These findings are particularly relevant in the context of sustainable agriculture, where there is a growing demand for environmentally friendly crop protection agents.

The compound's ability to act as a chelating agent has also garnered attention in recent years. By coordinating with transition metals such as copper and zinc, 1,2,3-Trimethylisothiourea forms stable complexes that have been investigated for their catalytic and therapeutic potential. For instance, copper complexes derived from this compound have demonstrated efficacy in neutralizing reactive oxygen species (ROS), making them attractive candidates for antioxidant therapies.

From a synthetic chemistry perspective, 1,2,3-Trimethylisothiourea offers a straightforward route to more complex molecules through its participation in condensation and cyclization reactions. Its use as an intermediate in peptide mimetics has been particularly noteworthy. The thiourea group can be strategically incorporated into peptide-like structures to enhance stability and bioavailability, which are crucial factors in drug design.

The pharmaceutical industry has also explored 1,2,3-Trimethylisothiourea as a potential scaffold for antiviral agents. Its structural motifs have been incorporated into molecules that target viral proteases and polymerases. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against RNA viruses, including those responsible for respiratory infections. This area of research is especially pertinent given the ongoing global emphasis on antiviral drug discovery.

Another emerging application of 1,2,3-Trimethylisothiourea is in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a corrosion inhibitor. These complexes can adsorb onto metal surfaces to prevent oxidative degradation, making them valuable additives in coatings and protective treatments for industrial equipment.

The synthesis of 1,2,3-Trimethylisothiourea itself involves well-established methods that typically start from dimethyl thiourea or related precursors under controlled conditions. Advances in catalytic processes have improved the efficiency and yield of these reactions, making the compound more accessible for large-scale applications. Purification techniques such as recrystallization or column chromatography ensure high purity levels required for sensitive pharmaceutical applications.

In conclusion,1,2,3-Trimethylisothiourea (CAS No. 2986-23-4) is a multifaceted compound with broad utility across organic synthesis and pharmaceutical research. Its unique structural features enable diverse applications ranging from heterocyclic chemistry to agrochemicals and materials science. As research continues to uncover new possibilities,1-methylisothiourea will undoubtedly remain at the forefront of innovation in medicinal chemistry.

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